Cas no 1211584-06-3 (3-chloro-2-methoxypyridine-4-carboxylic acid)

3-Chloro-2-methoxypyridine-4-carboxylic acid is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical synthesis. Its key structural features—a chloro substituent at the 3-position and a methoxy group at the 2-position—enhance reactivity and selectivity in cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations. The carboxylic acid moiety provides a functional handle for further derivatization, enabling the synthesis of amides, esters, and other derivatives. This compound is particularly valued for its role in developing active pharmaceutical ingredients (APIs) and fine chemicals due to its stability and compatibility with diverse reaction conditions. Its high purity and well-defined structure make it a reliable intermediate for research and industrial applications.
3-chloro-2-methoxypyridine-4-carboxylic acid structure
1211584-06-3 structure
Product Name:3-chloro-2-methoxypyridine-4-carboxylic acid
CAS No:1211584-06-3
MF:C7H6ClNO3
MW:187.580440998077
MDL:MFCD13185829
CID:1027686
PubChem ID:57345875
Update Time:2025-08-02

3-chloro-2-methoxypyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-2-methoxyisonicotinic acid
    • 3-chloro-2-methoxypyridine-4-carboxylic acid
    • 4-Pyridinecarboxylicacid,3-chloro-2-methoxy-
    • AMPD00118
    • RB3386
    • 3-Chloro-2-methoxy-isonicotinic acid
    • AM85500
    • AB0035192
    • ST2410607
    • X9478
    • 3-Chloro-2-methoxy-4-pyridinecarboxylic acid
    • MDL: MFCD13185829
    • Inchi: 1S/C7H6ClNO3/c1-12-6-5(8)4(7(10)11)2-3-9-6/h2-3H,1H3,(H,10,11)
    • InChI Key: GLKKQNFVOGCQFU-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=CC=1C(=O)O)OC

Computed Properties

  • Exact Mass: 187.00400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 176
  • Topological Polar Surface Area: 59.4

Experimental Properties

  • Density: 1.430±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (8.1 g/l) (25 º C),
  • PSA: 59.42000
  • LogP: 1.44180

3-chloro-2-methoxypyridine-4-carboxylic acid Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 3-chloro-2-methoxypyridine-4-carboxylic acid

3-Chloro-2-methoxypyridine-4-carboxylic Acid (CAS No. 1211584-06-3): An Overview of Its Properties, Applications, and Recent Research

3-Chloro-2-methoxypyridine-4-carboxylic acid (CAS No. 1211584-06-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for various applications. In this comprehensive overview, we will delve into the properties, synthesis, and recent research developments surrounding 3-chloro-2-methoxypyridine-4-carboxylic acid.

Chemical Structure and Physical Properties

3-Chloro-2-methoxypyridine-4-carboxylic acid is a pyridine derivative with a chlorine atom at the 3-position, a methoxy group at the 2-position, and a carboxylic acid group at the 4-position. The molecular formula of this compound is C8H7ClNO3, and its molecular weight is approximately 190.59 g/mol. The presence of these functional groups imparts distinct physical and chemical properties to the molecule. For instance, the carboxylic acid group makes it soluble in polar solvents such as water and ethanol, while the chlorine and methoxy groups contribute to its lipophilicity and electronic characteristics.

Synthesis and Preparation

The synthesis of 3-chloro-2-methoxypyridine-4-carboxylic acid can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxypyridine with chloroacetyl chloride followed by hydrolysis to form the carboxylic acid. Another approach involves the cyclization of an appropriate precursor in the presence of a strong base, followed by functional group transformations to introduce the desired substituents.

Biological Activities and Applications

3-Chloro-2-methoxypyridine-4-carboxylic acid has been extensively studied for its potential biological activities. One of its notable applications is in the development of pharmaceuticals targeting specific enzymes or receptors. For example, recent research has shown that this compound can act as a potent inhibitor of certain enzymes involved in metabolic pathways, making it a promising lead for drug discovery.

In addition to its enzymatic inhibition properties, 3-chloro-2-methoxypyridine-4-carboxylic acid has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that it can modulate inflammatory responses by interfering with key signaling pathways, such as NF-κB and MAPK. Furthermore, preliminary data suggest that it may have cytotoxic effects on cancer cells, particularly those derived from solid tumors.

Recent Research Developments

The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of 3-chloro-2-methoxypyridine-4-carboxylic acid. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits selective inhibition against a specific isoform of an enzyme implicated in neurodegenerative diseases. This finding opens up new avenues for developing therapeutic agents to combat conditions such as Alzheimer's disease.

Another noteworthy study conducted by researchers at a leading pharmaceutical company explored the use of 3-chloro-2-methoxypyridine-4-carboxylic acid as a scaffold for designing novel anti-cancer drugs. By modifying the substituents on the pyridine ring, they were able to enhance the compound's potency and selectivity against cancer cells while minimizing off-target effects.

Safety Considerations and Future Prospects

In any application involving chemical compounds, safety is paramount. While 3-chloro-2-methoxypyridine-4-carboxylic acid has shown promising biological activities, it is essential to conduct thorough toxicological evaluations to ensure its safety for human use. Preclinical studies have indicated that this compound is well-tolerated at therapeutic doses, but further investigations are needed to fully understand its long-term effects.

The future prospects for 3-chloro-2-methoxypyridine-4-carboxylic acid are exciting. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to scale up production for clinical trials.

In conclusion, 3-chloro-2-methoxypyridine-4-carboxylic acid (CAS No. 1211584-06-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.

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